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Compound of Interest

Compound Name: Hexadecatetraenoic acid-d5

Cat. No.: B15598807

For researchers, scientists, and drug development professionals, the accurate quantification of
bioactive lipids like Hexadecatetraenoic acid (16:4) is critical for understanding its role in
various biological processes. This guide provides an objective comparison of common
analytical methods for Hexadecatetraenoic acid quantification, with a focus on understanding
and minimizing measurement uncertainty. Experimental data from various studies are
presented to support the comparison.

Hexadecatetraenoic acid is a polyunsaturated fatty acid found in certain marine algae and has
been noted for its potential to induce chemotherapy resistance.[1] Therefore, robust and
reproducible quantification methods are essential for further clinical studies.[1] The primary
analytical techniques for the quantification of fatty acids are Gas Chromatography-Mass
Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Understanding Measurement Uncertainty

Measurement uncertainty reflects the lack of exact knowledge of the true value of the
measurand (in this case, the concentration of Hexadecatetraenoic acid).[2] It is a parameter
that characterizes the dispersion of the values that could reasonably be attributed to the
measurand. Estimating measurement uncertainty involves identifying all potential sources of
error in the analytical process, quantifying their contributions, and combining them to provide a
total uncertainty value.
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The main sources of uncertainty in the quantification of Hexadecatetraenoic acid are outlined in
the workflow diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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